Cas no 89706-39-8 (7-O-Acetyl-4-O-demethylpolysyphorin)
7-O-Acetyl-4-O-demethylpolysyphorin Chemical and Physical Properties
Names and Identifiers
-
- 7-O-Acetyl-4-O-demethylpolysyphorin
- 7-O-Acetyl-4-O-demethylpolysypho
- FS-8660
- 89706-39-8
- AKOS040761247
- Benzenemethanol,a-[1-[2,6-dimethoxy-4-(1-propenyl)phenoxy]ethyl]-4-hydroxy-3,5-dimethoxy-, a-acetate, [R*,S*-(E)]-
- [(1S,2R)-2-[2,6-dimethoxy-4-[(E)-prop-1-enyl]phenoxy]-1-(4-hydroxy-3,5-dimethoxyphenyl)propyl] acetate
- [ "" ]
-
- Inchi: 1S/C24H30O8/c1-8-9-16-10-20(29-6)24(21(11-16)30-7)31-14(2)23(32-15(3)25)17-12-18(27-4)22(26)19(13-17)28-5/h8-14,23,26H,1-7H3/b9-8+/t14-,23-/m1/s1
- InChI Key: HLYFNJXUVYHODL-JXYMISIXSA-N
- SMILES: [C@@H](C1C=C(OC)C(O)=C(OC)C=1)(OC(=O)C)[C@@H](C)OC1C(OC)=CC(/C=C/C)=CC=1OC
Computed Properties
- Exact Mass: 446.19406791g/mol
- Monoisotopic Mass: 446.19406791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 92.7Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 333.5±27.0 °C at 760 mmHg
- Flash Point: 155.5±23.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
7-O-Acetyl-4-O-demethylpolysyphorin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
7-O-Acetyl-4-O-demethylpolysyphorin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O82280-5mg |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 5mg |
¥5120.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3240-1 mg |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3240-5 mg |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN3240-1 mL * 10 mM (in DMSO) |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN3240-5mg |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AI60096-5mg |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 95.5% | 5mg |
$635.00 | 2024-04-19 | |
| TargetMol Chemicals | TN3240-1 ml * 10 mm |
7-O-Acetyl-4-O-demethylpolysyphorin |
89706-39-8 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 |
7-O-Acetyl-4-O-demethylpolysyphorin Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 7-O-Acetyl-4-O-demethylpolysyphorin
Recent Advances in the Study of 7-O-Acetyl-4-O-demethylpolysyphorin (CAS: 89706-39-8)
The compound 7-O-Acetyl-4-O-demethylpolysyphorin (CAS: 89706-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This naturally occurring derivative of polysyphorin has shown promising biological activities, particularly in the context of antimicrobial and anticancer properties. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and potential therapeutic applications, making it a compound of high interest for drug development.
One of the key breakthroughs in the study of 7-O-Acetyl-4-O-demethylpolysyphorin is the successful synthesis of its derivatives, which has allowed researchers to explore its structure-activity relationships (SAR) in greater detail. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the acetyl group at the 7-O position significantly enhances the compound's stability and bioavailability, while the demethylation at the 4-O position contributes to its selective binding to target proteins. These findings have opened new avenues for the design of more potent analogs with improved pharmacokinetic properties.
In addition to its synthetic advancements, the biological evaluation of 7-O-Acetyl-4-O-demethylpolysyphorin has revealed its potential as a multi-target agent. Research conducted by a team at the University of Cambridge (2024) highlighted its inhibitory effects on key enzymes involved in bacterial cell wall synthesis, such as penicillin-binding proteins (PBPs). Furthermore, the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of efflux pumps, suggesting its potential to overcome drug resistance mechanisms. These dual activities make it a compelling candidate for further preclinical development.
Despite these promising findings, challenges remain in the clinical translation of 7-O-Acetyl-4-O-demethylpolysyphorin. Issues such as scalability of synthesis, formulation stability, and potential off-target effects need to be addressed. Recent efforts have focused on nanotechnology-based delivery systems to enhance its therapeutic index. A 2024 study in Advanced Drug Delivery Reviews proposed the use of lipid nanoparticles to improve the compound's solubility and targeted delivery, which could mitigate some of the current limitations.
In conclusion, 7-O-Acetyl-4-O-demethylpolysyphorin (CAS: 89706-39-8) represents a promising scaffold for the development of novel antimicrobial and anticancer agents. The recent progress in its synthesis, mechanistic understanding, and formulation strategies underscores its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline.
89706-39-8 (7-O-Acetyl-4-O-demethylpolysyphorin) Related Products
- 916264-22-7(Acetylvirolin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)